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Compound of Interest

Compound Name: SDz 220-040

Cat. No.: B067422

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with SDZ 220-040. The following
procedural guidance is designed to ensure a safe laboratory environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of SDZ 220-040 is provided below.

Property Value Source(s)

(S)-a-Amino-2',4'-dichloro-4-

hydroxy-5-(phosphonomethyl)-
Chemical Name y .y (phosp ) v [1]
[1,1'-biphenyl]-3-propanoic

acid
CAS Number 174575-40-7 [1]
Molecular Formula C16H16CI2NO6P [1][2]
Molecular Weight 420.19 g/mol [1]
Form Solid [1]
Boiling Point 653.5+£65.0 °C (Predicted) [3]
Density 1.612+0.06 g/cm3 (Predicted) [3]
Storage Temperature Room Temperature [1]
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Personal Protective Equipment (PPE) and Handling

Adherence to proper personal protective equipment protocols is mandatory to minimize

exposure and ensure personal safety.

Engineering Controls:

o Fume Hood: All work with SDZ 220-040 should be conducted in a chemical fume hood with

an independent air supply system.[1]

Recommended Personal Protective Equipment:

PPE Category

Specification

Rationale

Eye Protection

Safety goggles

To prevent contact with eyes.

[1]

Hand Protection

Appropriate chemical-resistant

gloves

To prevent skin contact. The
exact type of glove is not
specified, but nitrile gloves are
a common choice for handling
chemicals in a laboratory

setting.[1]

Body Protection

Protective clothing

To prevent contact with skin.[1]

General Hygiene Practices:

Avoid inhalation of dust.[1]

Prevent contact with eyes, skin, and clothing.[1]
Wash hands thoroughly after handling.[1]

Avoid prolonged or repeated exposure.[1]

Operational Workflow for Handling SDZ 220-040
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Safe Handling Workflow for SDZ 220-040
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Caption: A step-by-step workflow for the safe handling of SDZ 220-040.
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Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.

First-Aid Measures:

Exposure Route First-Aid Procedure

Wash the affected area with copious amounts of
water for at least 15 minutes. Remove and wash

Skin Contact . .
contaminated clothing and shoes before reuse.

[1]

Flush eyes with copious amounts of water for at
Eye Contact ]
least 15 minutes.[1]

Move the individual to fresh air and monitor their

breathing. If breathing is difficult, administer

Inhalation ] ) o
oxygen. If breathing ceases, provide artificial
respiration.[1]

Rinse the mouth with water. Contact a local

Ingestion poison control center and seek immediate

medical attention.[1]

Spill Response: In the event of a spill, follow these steps:

o Evacuate the immediate area.

» Wear appropriate personal protective equipment.[1]

o Cover the spill with a suitable absorbent material.[1]

» Using non-sparking tools, carefully sweep the material into an appropriate container.[1]

» Decontaminate the spill site with a 10% caustic solution.[1]

» Ventilate the area until the disposal is complete.[1]
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Spill Response Workflow

Spill Response Plan for SDZ 220-040
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Caption: A procedural diagram for responding to a spill of SDZ 220-040.

Disposal Plan

Proper disposal of SDZ 220-040 is essential to prevent environmental contamination.

o Waste Container: Place all waste material in a designated and appropriately labeled
container.

o Regulatory Compliance: Due to the variability of local, state, and federal environmental
regulations, it is recommended to contact your institution's health and safety department or a
local health services department for specific guidance on the proper disposal of this product.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SDZ 220-040]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b067422#personal-protective-equipment-for-handling-
sdz-220-040]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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